Cas no 1547037-20-6 (pyrazolo1,5-apyrazine-2-carboxylic acid)

• Product Name: pyrazolo1,5-apyrazine-2-carboxylic acid
• CAS No: 1547037-20-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 5161279
• PubChem ID: 83815773
• Update Time: 2025-05-19

pyrazolo1,5-apyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• pyrazolo1,5-apyrazine-2-carboxylic acid

• Inchi： 1S/C7H5N3O2/c11-7(12)6-3-5-4-8-1-2-10(5)9-6/h1-4H,(H,11,12)
• InChI Key： ODWNSLBQEJLQJD-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1C=CN=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on pyrazolo1,5-apyrazine-2-carboxylic acid

Pyrazolo[1,5-apyrazine-2-carboxylic acid] (CAS No. 1547037-20-6): A Comprehensive Overview

Pyrazolo[1,5-apyrazine-2-carboxylic acid], identified by the chemical compound code CAS No. 1547037-20-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazoloapyrazine class, a structurally complex and versatile scaffold that has shown promise in various biological and chemical applications. The unique arrangement of nitrogen atoms in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] molecule consists of two fused pyrazole rings connected by an additional carbon atom, forming a bicyclic system. This configuration allows for diverse functionalization possibilities, enabling chemists to tailor its properties for specific applications. The presence of a carboxylic acid group at the 2-position of the upper pyrazole ring enhances its reactivity, making it a useful intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] scaffold has emerged as a particularly interesting candidate due to its ability to modulate various biological pathways. Studies have demonstrated its potential in inhibiting enzymes and receptors involved in inflammatory responses, making it a promising lead for drug discovery.

One of the most compelling aspects of< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the carboxylic acid group have led to compounds with improved solubility and bioavailability, crucial factors for successful drug development.

The< strong>CAS No. 1547037-20-6 designation ensures that researchers can reliably identify and source this compound for their experiments. This standardized identification system is essential for maintaining consistency across different studies and facilitating collaboration in the scientific community. The availability of< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] under this CAS number underscores its importance as a research tool.

Recent advancements in computational chemistry have also contributed to the growing interest in< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid]. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug candidates more efficiently. These computational approaches complement traditional experimental methods, accelerating the discovery process.

The< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] scaffold has been explored in various therapeutic areas, including oncology, neurology, and immunology. Its ability to interact with multiple biological pathways makes it a versatile platform for developing multifunctional drugs. For example, derivatives of this compound have shown promise in inhibiting kinases involved in cancer cell proliferation.

In addition to its pharmaceutical applications, the< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] scaffold has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and catalysis. Researchers are exploring its potential as a ligand in transition metal catalysis, where it can enhance reaction efficiency and selectivity.

The synthesis of< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid] involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving accessibility for researchers worldwide.

The< strong>CAS No. 1547037-20-6 registration also serves as a testament to the compound's stability and safety profile under standard laboratory conditions. This information is critical for ensuring that researchers can handle it without compromising their experiments or safety protocols.

In conclusion,< strong>pyrazolo[1,5-apyrazine-2-carboxylic acid], identified by< strong>CAS No. 1547037-20-6, is a structurally fascinating and biologically relevant compound with numerous potential applications. Its unique properties make it an attractive candidate for further research in pharmaceuticals and materials science. As our understanding of its capabilities continues to grow, so too will its role in advancing scientific discovery.